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Compound of Interest

Compound Name: 4-(TERT-BUTOXY)PYRIDINE

CAS No.: 53700-57-5

Cat. No.: B2507444

Get Quote

Introduction: Clarifying a Key Chemical Intermediate
In the vast landscape of heterocyclic chemistry, pyridine scaffolds are fundamental building

blocks for pharmaceuticals, agrochemicals, and materials science. This guide provides a

detailed technical overview of 4-(1,1-dimethylethoxy)pyridine, a member of the 4-alkoxypyridine

family. It is crucial to distinguish this compound from its commonly confused isomer, 4-tert-

butylpyridine. While both share the same molecular formula C₉H₁₃NO, their structural and

chemical properties differ significantly due to the placement of the oxygen atom. 4-(1,1-

dimethylethoxy)pyridine features a tert-butoxy group ether-linked to the pyridine ring, whereas

4-tert-butylpyridine has a carbon-carbon bond between the tert-butyl group and the ring. This

guide will focus exclusively on the ether-linked isomer, 4-(1,1-dimethylethoxy)pyridine.

Nomenclature and Identification
Correctly identifying a chemical compound is paramount for research and development. The

nomenclature for 4-(1,1-dimethylethoxy)pyridine is straightforward, with several synonyms used

in literature and commercial listings.
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Identifier Value

Systematic IUPAC Name 4-(1,1-dimethylethoxy)pyridine

Common Name 4-tert-butoxypyridine

CAS Number 53700-57-5

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

Synonyms
4-t-Butoxypyridine, Pyridine, 4-(1,1-

dimethylethoxy)-

Synthesis of 4-(1,1-dimethylethoxy)pyridine: A
Practical Approach
The synthesis of 4-alkoxypyridines, including the tert-butoxy derivative, is well-documented. A

common and effective method involves the nucleophilic substitution of a suitable leaving group

on the pyridine ring with an alkoxide. The following protocol is adapted from a general

procedure for the synthesis of 4-alkoxypyridines.[1]

Reaction Principle
The synthesis proceeds via a nucleophilic aromatic substitution (SNAr) reaction. The electron-

withdrawing nature of the pyridine nitrogen atom activates the C4 position towards nucleophilic

attack. 4-Chloropyridine hydrochloride serves as a readily available starting material. The

strong base, sodium hydroxide, in a polar aprotic solvent like DMSO, deprotonates the tert-

butanol to form the tert-butoxide nucleophile, which then displaces the chloride ion on the

pyridine ring.

Experimental Protocol: Synthesis of 4-(1,1-
dimethylethoxy)pyridine

Preparation: A 100 mL round-bottom flask is thoroughly dried and flushed with an inert gas,

such as argon or nitrogen.
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Reagent Addition: Finely powdered sodium hydroxide (2.00 g, 50.0 mmol) is added to the

flask, followed by tert-butanol (0.74 g, 10.0 mmol) and reagent-grade dimethyl sulfoxide

(DMSO, 12 mL).

Reaction Initiation: The mixture is heated to 80°C with stirring under an inert atmosphere. 4-

Chloropyridine hydrochloride (1.50 g, 10.0 mmol) is then added, and the flask is rinsed with

an additional portion of DMSO (8 mL) to ensure complete transfer.

Driving the Reaction to Completion: After approximately 30 minutes, an additional portion of

4-chloropyridine hydrochloride (0.30 g, 2.0 mmol) can be added to consume any remaining

alkoxide and maximize yield.

Reaction Monitoring and Work-up: The reaction is stirred overnight at 80°C. Progress can be

monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is

cooled to room temperature and poured into water.

Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent,

such as diethyl ether or ethyl acetate. The combined organic layers are washed with brine,

dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

The crude product can then be purified by vacuum distillation or column chromatography to

yield pure 4-(1,1-dimethylethoxy)pyridine.

Reagents:
- 4-Chloropyridine HCl

- tert-Butanol
- NaOH
- DMSO

Reaction at 80°C
(Inert Atmosphere)

1. Combine and Heat Aqueous Work-up
(Quenching)

2. Cool and Quench Solvent Extraction
(e.g., Diethyl Ether)

3. Extract
Purification

(Vacuum Distillation or
Column Chromatography)

4. Isolate Crude 4-(1,1-dimethylethoxy)pyridine5. Purify
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Caption: Synthetic workflow for 4-(1,1-dimethylethoxy)pyridine.

Applications in Research and Development
While specific applications for 4-(1,1-dimethylethoxy)pyridine are not as extensively

documented as for other pyridine derivatives, the broader class of 4-alkoxypyridines are of
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growing interest as intermediates in several fields.[1]

Pharmaceutical and Medicinal Chemistry: The pyridine ring is a privileged scaffold in drug

discovery. Alkoxy substituents can be used to modulate the lipophilicity, metabolic stability,

and receptor-binding properties of a molecule. Therefore, 4-(1,1-dimethylethoxy)pyridine can

serve as a valuable building block for the synthesis of novel bioactive compounds.[2] The

tert-butoxy group, in particular, is often used as a protecting group in multi-step syntheses

due to its stability and selective removal under acidic conditions.[2]

Materials Science: 4-Alkoxypyridines are utilized as precursors for soft materials, including

liquid crystals and materials for molecular electronics.[1] The introduction of an alkoxy chain

on the pyridine ring can influence the self-assembly and electronic properties of these

materials.

Organometallic Chemistry: The nitrogen atom in 4-alkoxypyridines can act as a ligand to

coordinate with metal centers, forming organometallic complexes.[1] These complexes can

have applications in catalysis and materials science.

Reactivity and Chemical Properties
The chemical reactivity of 4-(1,1-dimethylethoxy)pyridine is dictated by the interplay between

the electron-rich ether oxygen and the electron-deficient pyridine ring.

Basicity: The lone pair of electrons on the pyridine nitrogen atom imparts basic properties,

allowing it to react with acids to form pyridinium salts.

Nucleophilicity of the Ring: The alkoxy group is an activating group, increasing the electron

density of the pyridine ring and making it more susceptible to electrophilic aromatic

substitution compared to unsubstituted pyridine.

Cleavage of the Ether Bond: The tert-butyl ether linkage can be cleaved under strong acidic

conditions, which is a common deprotection strategy in organic synthesis, yielding 4-

hydroxypyridine.

Safety and Handling
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A specific Material Safety Data Sheet (MSDS) for 4-(1,1-dimethylethoxy)pyridine (CAS 53700-

57-5) is not readily available in public databases. Therefore, it should be handled with the

precautions appropriate for a novel or uncharacterized chemical substance. General safety

guidelines for related pyridine derivatives suggest the following:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong acids and oxidizing agents.

Toxicity: The toxicological properties have not been thoroughly investigated. Assume the

compound is potentially harmful if ingested, inhaled, or absorbed through the skin.

Disclaimer: This safety information is based on general principles for related chemical classes.

It is imperative to obtain and consult a specific Safety Data Sheet (SDS) from the supplier

before any handling or use of 4-(1,1-dimethylethoxy)pyridine.

Conclusion
4-(1,1-dimethylethoxy)pyridine is a valuable, though less common, member of the 4-

alkoxypyridine family. Its synthesis is achievable through standard organic chemistry

methodologies, and it holds potential as a versatile intermediate in drug discovery, materials

science, and organometallic chemistry. As research into novel functional molecules continues,

the utility of such building blocks is likely to expand. Researchers and drug development

professionals are encouraged to consider the potential of this and other substituted pyridines in

their synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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